Cas no 1251925-31-1 (2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-amine)

• Product Name: 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-amine
• CAS No: 1251925-31-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 4582134
• Update Time: 2025-05-22

2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-amine
• 2-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-6-amine
• BAC92531
• AT18600
• Z1262398379
• 2-Methyl-5H,6H,7H,8H-[1,2,4]triazolo-[1,5-a]pyridin-6-amine
• 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-amine

• Inchi： 1S/C7H12N4/c1-5-9-7-3-2-6(8)4-11(7)10-5/h6H,2-4,8H2,1H3
• InChI Key： FYKDYYGNYLGWCA-UHFFFAOYSA-N
• SMILES： N12C(CCC(C1)N)=NC(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7

Additional information on 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-6-amine

Compound CAS No. 1251925-31-1: 2-Methyl-5H,6H,7H,8H-1,2,4-Triazolo[1,5-a]Pyridin-6-Amine

The compound CAS No. 1251925-31-1, also known as 2-Methyl-5H,6H,7H,8H-1,2,4-Triazolo[1,5-a]Pyridin-6-Amine, is a heterocyclic aromatic amine with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery.

Recent studies have highlighted the biological activity of this compound, particularly its antimicrobial properties and anti-inflammatory effects. Researchers have explored its potential as a lead compound for developing novel therapeutic agents against various bacterial and fungal infections. The molecular structure of this compound plays a crucial role in its bioactivity, with the triazole ring contributing to its stability and reactivity.

The synthesis of CAS No. 1251925-31-1 involves a multi-step process that includes the formation of the triazolopyridine core followed by functionalization to introduce the methyl group at position 6. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and further research.

In terms of application, this compound has shown promise in the development of antiviral drugs. Studies have demonstrated its ability to inhibit viral replication by targeting specific enzymes involved in the viral lifecycle. This property makes it a valuable candidate for combating emerging viral pathogens.

Moreover, the compound's toxicological profile has been evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in human medicine. However, further studies are required to fully understand its long-term safety profile and pharmacokinetics.

The structural uniqueness of CAS No. 1251925-31-1 also makes it an interesting candidate for exploring drug delivery systems. Its ability to form stable complexes with other molecules could enhance drug solubility and bioavailability, addressing common challenges in pharmaceutical development.

In conclusion, CAS No. 1251925-31-1 (2-Methyl-5H,6H,7H,8H-1,2,4-Triazolo[1,5-a]Pyridin-6-Amine) is a versatile compound with significant potential in various therapeutic areas. Its unique structure and promising biological activities make it a focal point for ongoing research and development efforts in the pharmaceutical industry.